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Compound of Interest
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Cat. No.: B1674425

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for two common in vitro enzyme assays used to
evaluate the inhibitory activity of iGOT1-01, a potent inhibitor of Glutamate-Oxaloacetate
Transaminase 1 (GOT1). These assays are critical for the characterization of GOTL1 inhibitors
in cancer research and drug development, particularly in the context of pancreatic ductal
adenocarcinoma (PDAC) where GOT1 plays a key role in cellular metabolism and redox
homeostasis.[1][2][3]

Introduction to GOT1 and iIGOT1-01

Glutamate-Oxaloacetate Transaminase 1 (GOT1), a pyridoxal phosphate-dependent enzyme,
is a key player in amino acid metabolism.[4] In PDAC, GOT1 is involved in a non-canonical
glutamine metabolism pathway that is crucial for maintaining redox balance and supporting cell
proliferation.[2][3] This makes GOT1 an attractive therapeutic target. iGOT1-01 has been
identified as a potent inhibitor of GOT1, demonstrating anti-cancer activity.[5]

Quantitative Data Summary

The inhibitory activity of iGOT1-01 against GOT1 is typically quantified by its half-maximal
inhibitory concentration (IC50). The IC50 values for iGOT1-01 have been determined using two
primary in vitro assay formats.[2][3][5]
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Assay Type iGOT1-01 IC50 (pM)
GOT1/MDH Coupled Enzymatic Assay 85[2][5]
GOT1/GLOX/HRP Assay 11.3[2][5]

Signaling Pathway of GOT1 in Pancreatic Cancer

In pancreatic cancer cells, particularly those with KRAS mutations, GOTL1 is a critical
component of a metabolic pathway that supports redox homeostasis.[6][7] Glutamine-derived
aspartate is converted by GOT1 to oxaloacetate in the cytoplasm. This oxaloacetate is then
reduced to malate by malate dehydrogenase 1 (MDH1). Subsequently, malic enzyme 1 (ME1)
decarboxylates malate to pyruvate, a process that generates NADPH.[6] This NADPH is vital
for maintaining the cellular redox state and mitigating oxidative stress.[3]
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Prepare Assay Buffer:
50 mM HEPES (pH 7.4)
50 mM NacCl

!

Prepare Reagent Mix:
Aspartate (variable)
a-Ketoglutarate (0.25 mM)
NADH (0.25 mM)
MDH1 (0.5 uM)

Pyruvate

Prepare GOT1 Enzyme Solution:

~4 nM in Assay Buffer

Prepare iGOT1-01 dilutions

Add Reagent Mix, iGOT1-01,
and GOT1 to microplate wells

!

Incubate at 37°C

!

A

Monitor decrease in absorbance
at 340 nm

!

Data Analysis:
Calculate initial rates and IC50
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Prepare Assay Buffer:
100 mM HEPES (pH 7.4)
100 mM KCI

!

Prepare Reagent Mix:
Aspartate (4 mM)
o-Ketoglutarate (0.5 mM) Prepare GOT1 Enzyme Solution:
GLOX (80 nM) ~1 nM in Assay Buffer
HRP (0.05 units/mL)
Amplex Red (15 pg/mL)

Prepare iGOT1-01 dilutions

> Add Reagent Mix, iGOT1-01, <
and GOT1 to microplate wells

Y

Incubate at 37°C for 20 minutes

!

Measure fluorescence
(Ex: 544 nm, Em: 590 nm)

!

Data Analysis:
Calculate percent inhibition and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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